3-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)benzyl]-2-furamide

• IUPAC Name: 3-methyl-N-[[2-(2-methylimidazol-1-yl)phenyl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C17H17N3O2/c1-12-7-10-22-16(12)17(21)19-11-14-5-3-4-6-15(14)20-9-8-18-13(20)2/h3-10H,11H2,1-2H3,(H,19,21)
• InChI Key: MQWKAOLRGLISQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NCC2=CC=CC=C2N3C=CN=C3C
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole compounds has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties. They are key components to functional molecules that are used in a variety of everyday applications.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is insoluble in ether and cold benzene, easily soluble in water, alcohols and ketones.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the context in which they are used. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

As with all chemicals, safety and hazards associated with imidazole compounds depend on the specific compound and its concentration. Some imidazole compounds can be irritating to skin and mucous membranes.

Future Directions

The future of imidazole compounds is promising, with ongoing research into their synthesis and potential applications. They have become an important synthon in the development of new drugs.